Cas no 120506-64-1 (2-(4-bromophenyl)ethyl sulfamate)

• Product Name: 2-(4-bromophenyl)ethyl sulfamate
• CAS No: 120506-64-1
• MF: C₈H₁₀BrNO₃S
• MW: 280.138900279999
• MDL: MFCD00882678
• CID: 104989
• PubChem ID: 14442071
• Update Time: 2025-08-02

2-(4-bromophenyl)ethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid,2-(4-bromophenyl)ethyl ester (9CI)
• 2-(4-bromophenyl)ethyl sulfamate
• SULFAMIC ACID 2-(4-BROMO-PHENYL)-ETHYL ESTER
• 4-bromophenethyl sulfamate
• DTXSID00560356
• 120506-64-1
• RJGHULXYXZEDSD-UHFFFAOYSA-N
• SCHEMBL10623262
• EN300-1987398
• Sulfamic acid,2-(4-bromophenyl)ethyl ester

• MDL： MFCD00882678
• Inchi： 1S/C8H10BrNO3S/c9-8-3-1-7(2-4-8)5-6-13-14(10,11)12/h1-4H,5-6H2,(H2,10,11,12)
• InChI Key： RJGHULXYXZEDSD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCOS(N)(=O)=O

Computed Properties

• Exact Mass: 278.95600
• Monoisotopic Mass: 278.95648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.77000
• LogP: 2.99280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromophenyl)ethyl sulfamate

2-(4-Bromophenyl)Ethyl Sulfamate: A Comprehensive Overview

2-(4-Bromophenyl)ethyl sulfamate, identified by the CAS registry number 120506-64-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the broader category of sulfamates, which are widely studied for their roles in various chemical reactions and biological systems. The structure of 2-(4-bromophenyl)ethyl sulfamate consists of a sulfamate group (-SO₂-NH-) attached to a 4-bromophenethyl chain, making it a derivative of phenethylamine with a bromine substituent at the para position.

Recent studies have highlighted the importance of sulfamate derivatives in medicinal chemistry, particularly in the development of bioactive molecules. The presence of the bromine atom in the para position of the phenyl ring introduces unique electronic and steric properties, which can influence the compound's reactivity and bioavailability. Researchers have explored the potential of 2-(4-bromophenyl)ethyl sulfamate as a precursor for synthesizing more complex molecules, including those with potential therapeutic applications.

In terms of synthesis, 2-(4-bromophenyl)ethyl sulfamate can be prepared through various methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 4-bromoaniline with an appropriate alkylating agent in the presence of a base. The choice of reagents and reaction conditions plays a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these syntheses, making them more amenable to large-scale production.

The chemical stability of 2-(4-bromophenyl)ethyl sulfamate has been extensively studied under various conditions. It has been found to be stable under neutral and mildly acidic conditions but can undergo hydrolysis under strongly basic or acidic environments. This property is particularly relevant for its application as an intermediate in organic synthesis, where controlled hydrolysis can be used to generate other valuable compounds.

In terms of applications, sulfamates, including 2-(4-bromophenyl)ethyl sulfamate, are being investigated for their potential roles in drug discovery. Their ability to act as inhibitors or modulators of certain enzymes makes them promising candidates for developing new therapeutic agents. For instance, recent studies have explored their interactions with kinases and other enzymes involved in disease pathways, suggesting potential avenues for future research.

Beyond medicinal chemistry, sulfamates are also being studied for their applications in materials science. The unique electronic properties of compounds like 2-(4-bromophenyl)ethyl sulfamate make them candidates for use in organic electronics and optoelectronic devices. Researchers are particularly interested in their potential as components in organic semiconductors or light-emitting materials.

The environmental impact and toxicity profile of 2-(4-bromophenyl)ethyl sulfamate are additional areas of interest. While initial assessments suggest that it is not inherently hazardous under normal handling conditions, further studies are required to fully understand its behavior in different environmental settings. Regulatory agencies continue to monitor such compounds to ensure compliance with safety standards.

In conclusion, 2-(4-bromophenyl)ethyl sulfamate, CAS number 120506-64-1 strong>, represents a versatile compound with diverse applications across multiple fields. Its unique chemical structure and properties make it a valuable tool for researchers working in medicinal chemistry, materials science, and related disciplines. As ongoing studies uncover new insights into its potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.